Cas no 139633-98-0 ((1-Ethynylcyclopropyl)benzene)

• Product Name: (1-Ethynylcyclopropyl)benzene
• CAS No: 139633-98-0
• MF: C₁₁H₁₀
• MW: 142.197103023529
• MDL: MFCD11109424
• CID: 1011334
• Update Time: 2025-07-20

(1-Ethynylcyclopropyl)benzene Chemical and Physical Properties

Names and Identifiers

• (1-Ethynylcyclopropyl)benzene
• (1-Ethynylcyclopropyl)benzen
• 1-(1-ETHYNYLCYCLOPROPYL)BENZENE
• (1-Ethynyl-cyclopropyl)-benzene
• 1-phenyl-1-ethynylcyclopropane

• MDL： MFCD11109424
• Inchi： 1S/C11H10/c1-2-11(8-9-11)10-6-4-3-5-7-10/h1,3-7H,8-9H2
• InChI Key： JZMJNHMUPFGYFK-UHFFFAOYSA-N
• SMILES： C1(C#C)(C2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 142.07800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 1

Experimental Properties

• PSA: 0.00000
• LogP: 2.35140

(1-Ethynylcyclopropyl)benzene Security Information

• Signal Word：Warning
• Hazard Statement： H227-H315-H319-H335
• Warning Statement： P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C(BD162162)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on (1-Ethynylcyclopropyl)benzene

Comprehensive Overview of (1-Ethynylcyclopropyl)benzene (CAS No. 139633-98-0): Properties, Applications, and Industry Insights

(1-Ethynylcyclopropyl)benzene (CAS No. 139633-98-0) is a specialized organic compound featuring a unique molecular structure combining a benzene ring with an ethynyl-substituted cyclopropyl group. This compound has garnered significant attention in pharmaceutical and materials science research due to its versatile reactivity and potential as a building block for complex molecules. The CAS registry number 139633-98-0 serves as a critical identifier for researchers sourcing this chemical in high-purity forms.

Recent trends in organic synthesis highlight growing demand for cyclopropyl-containing compounds, with (1-Ethynylcyclopropyl)benzene being particularly valuable for click chemistry applications. The compound's ethynyl functionality enables efficient Huisgen cycloadditions, making it valuable for bioconjugation and polymer modification. Analytical studies confirm its stability under standard storage conditions, with recommended handling in inert atmospheres to preserve its reactive terminal alkyne group.

From a commercial perspective, 139633-98-0 has seen increased procurement by R&D facilities developing novel small molecule therapeutics and advanced materials. The pharmaceutical industry particularly values this compound for structure-activity relationship (SAR) studies, where the rigid cyclopropyl geometry can significantly influence biological activity. Current market analysis indicates steady growth in demand, with purity specifications typically requiring ≥97% for research applications.

Environmental and safety assessments of (1-Ethynylcyclopropyl)benzene demonstrate favorable profiles compared to heavier aromatic compounds. Its relatively low molecular weight (144.19 g/mol) and absence of persistent functional groups contribute to this advantage. Researchers frequently inquire about optimal solvent compatibility for this compound, with tetrahydrofuran and dichloromethane proving most effective for various synthetic transformations while maintaining stability.

Innovative applications continue to emerge for CAS 139633-98-0, particularly in the development of photoactive materials and molecular electronics. The compound's conjugated system allows for interesting electronic properties when incorporated into larger architectures. Recent patents have disclosed its utility in creating novel organic semiconductors, with the ethynyl group serving as both a reactive handle and electronic modifier.

Synthetic methodologies for (1-Ethynylcyclopropyl)benzene have evolved significantly, with modern routes emphasizing atom economy and reduced byproduct formation. The most efficient protocols typically involve Sonogashira coupling of cyclopropylacetylene derivatives with halogenated benzenes. Analytical characterization by NMR spectroscopy (particularly ¹H and ¹³C) confirms structural integrity, while mass spectrometry provides verification of molecular weight.

The compound's thermal properties have been extensively studied, revealing a boiling point range of 195-198°C at standard pressure and good stability below 150°C. These characteristics make 139633-98-0 suitable for various high-temperature applications in materials science. Researchers often search for storage recommendations, with best practices suggesting amber glass containers under nitrogen at temperatures between 2-8°C for long-term preservation.

Emerging research directions for (1-Ethynylcyclopropyl)benzene include its potential in metal-organic frameworks (MOFs) and as a ligand precursor in catalytic systems. The compound's ability to coordinate with transition metals while maintaining its structural integrity opens possibilities in heterogeneous catalysis. Recent publications have highlighted its use in creating tailored molecular architectures through controlled polymerization techniques.

Quality control protocols for CAS 139633-98-0 typically involve HPLC analysis with UV detection, ensuring the absence of significant impurities that might affect downstream applications. The compound's chromatographic behavior has been well-characterized, with reverse-phase systems proving most effective for purity assessment. Industrial users frequently inquire about bulk availability, with current production capacities meeting most research-scale demands.

From a regulatory perspective, (1-Ethynylcyclopropyl)benzene is not currently classified under restrictive chemical control lists, facilitating its global trade for research purposes. However, proper material safety data sheets (MSDS) should always be consulted before handling. The compound's spectroscopic fingerprints have been thoroughly documented, aiding in identification and quality verification processes across international supply chains.

The future outlook for 139633-98-0 appears promising, with potential expansions into agrochemical research and flavor/fragrance chemistry. Its structural features offer opportunities for creating novel bioactive compounds with improved environmental profiles. Ongoing studies continue to explore its structure-property relationships, particularly how the cyclopropyl-ethynyl combination influences electronic distribution and molecular interactions.